Cas no 1806841-23-5 (4-Bromo-5-cyano-2-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 4-Bromo-5-cyano-2-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806841-23-5
• MF: C₇H₃BrF₂N₂O
• MW: 249.012327432632
• CID: 4915591
• Update Time: 2025-10-29

4-Bromo-5-cyano-2-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-cyano-2-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H3BrF2N2O/c8-4-3(1-11)2-12-5(6(4)13)7(9)10/h2,7,13H
• InChI Key： QQQMNYFQGKOFQM-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CN=C(C(F)F)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 56.9

Additional information on 4-Bromo-5-cyano-2-(difluoromethyl)-3-hydroxypyridine

Comprehensive Overview of 4-Bromo-5-cyano-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806841-23-5)

4-Bromo-5-cyano-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806841-23-5) is a highly specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including bromo, cyano, difluoromethyl, and hydroxy substituents, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C₇H₃BrF₂N₂O, has garnered attention in drug discovery due to its potential applications in kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine compounds like 4-Bromo-5-cyano-2-(difluoromethyl)-3-hydroxypyridine has surged, driven by their enhanced metabolic stability and bioavailability. Researchers frequently search for "synthesis of fluorinated heterocycles" or "applications of cyano-substituted pyridines," reflecting the compound's relevance in modern medicinal chemistry. The difluoromethyl group is particularly noteworthy, as it mimics carbonyl or hydroxyl groups while improving lipophilicity—a key factor in optimizing drug candidates.

The compound's bromine atom at the 4-position offers strategic advantages in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecules. This aligns with trending topics like "C−Br bond activation" and "transition-metal-catalyzed transformations." Additionally, the cyano group at the 5-position serves as a precursor for carboxylic acids, amides, or tetrazoles, addressing frequent queries about "cyano group functionalization."

From a synthetic chemistry perspective, CAS No. 1806841-23-5 is often explored in studies on "regioselective pyridine modifications" and "halogen-directed lithiation." Its 3-hydroxy moiety further enables derivatization via etherification or esterification, catering to searches like "hydroxypyridine protecting groups." These attributes make it a valuable scaffold for fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery platforms.

Environmental and sustainability considerations are also shaping research around this compound. Queries such as "green synthesis of halogenated pyridines" highlight the need for eco-friendly protocols. The difluoromethyl substituent, in particular, is studied for its role in reducing environmental persistence compared to traditional CF₃ groups, addressing concerns about "sustainable fluorination."

In agrochemical applications, 4-Bromo-5-cyano-2-(difluoromethyl)-3-hydroxypyridine is investigated for its potential as a precursor to herbicidal or fungicidal agents. Searches like "pyridine-based agrochemicals" or "fluorine in crop protection" underscore its industrial relevance. The compound's ability to modulate hydrogen bonding and van der Waals interactions makes it a candidate for targeting plant pathogens.

Analytical characterization of this compound typically involves advanced techniques such as NMR (notably ¹⁹F-NMR for the difluoromethyl group), HPLC-MS, and X-ray crystallography. Researchers often seek "spectral data for brominated pyridines" or "crystal structure analysis of fluorinated heterocycles," reflecting the need for robust analytical validation in peer-reviewed studies.

In conclusion, 4-Bromo-5-cyano-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806841-23-5) represents a multifaceted building block with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features align with contemporary research trends, including "privileged scaffolds in drug discovery" and "halogen bonding in molecular design." As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing challenges in targeted therapy and sustainable chemistry.